Cas no 104670-27-1 (1,2,3-Propanetriol,1-(5-methylpyrazinyl)-, [R-(R*,S*)]- (9CI))

1,2,3-Propanetriol,1-(5-methylpyrazinyl)-, [R-(R*,S*)]- (9CI) Properties

Names and Identifiers

• 1,2,3-Propanetriol,1-(5-methylpyrazinyl)-, [R-(R*,S*)]- (9CI)
• (1R)-1-[5-(2-HYDROXYETHYL)PYRAZIN-2-YL]ETHANE-1,2-DIOL
• 1-(5-methylpyrazin-2-yl)propane-1,2,3-triol
• 1,2,3-Propanetriol,1-(5-methylpyrazinyl)-,[R-(R*,S*)]-(9CI)
• (1S,2R)-1-(5-Methylpyrazin-2-yl)propane-1,2,3-triol
• 104670-27-1
• +Expand

• InChIKey： SOBUFCQZYMLCMZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2O3/c1-5-2-10-6(3-9-5)8(13)7(12)4-11/h2-3,7-8,11-13H,4H2,1H3
• SMILES： OCC(C(C1C=NC(C)=CN=1)O)O

Computed Properties

• Exact Mass: 184.08486
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.085
• Heavy Atom Count: 13
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 86.5A^2

Experimental Properties

• LogP: -0.82840
• PSA: 86.47